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Compound of Interest
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Compound Name:
methylpyridine

Cat. No.: B578623

An In-depth Technical Guide to the Molecular Weight of 4-Bromo-2-chloro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the molecular weight of the chemical
compound 4-Bromo-2-chloro-6-methylpyridine. The determination of an accurate molecular
weight is fundamental for a wide range of applications in research and development, including
stoichiometric calculations in chemical synthesis, analytical method development, and the
characterization of novel compounds in drug discovery. This document presents the molecular
formula and the calculated molecular weight of 4-Bromo-2-chloro-6-methylpyridine,
supported by its elemental composition.

Chemical Identity and Formula

4-Bromo-2-chloro-6-methylpyridine is a substituted pyridine derivative. Its structure is
characterized by a pyridine ring with a bromine atom at the 4-position, a chlorine atom at the 2-
position, and a methyl group at the 6-position.

The molecular formula for this compound has been determined to be CsHsBrCIN.[1][2][3][4][5]

Molecular Weight
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation is based on the molecular formula and the standard atomic weights of the
elements.

Tabulated Molecular Weight Data

The following table summarizes the key quantitative data for 4-Bromo-2-chloro-6-
methylpyridine.

Parameter Value Reference
Molecular Formula CeHsBrCIN [1112][3]1[4][5]
Molecular Weight 206.47 g/mol [21[31[5]
Monoisotopic Mass 204.92939 Da [5]

Elemental Composition and Calculation

The molecular weight is calculated by summing the atomic weights of all atoms present in the
molecular formula (CeHsBrCIN).

The contribution of each element to the total molecular weight is detailed below:

Atomic Weight ( Total Contribution (
Element Number of Atoms
g/mol ) g/mol )
Carbon (C) 6 12.011 72.066
Hydrogen (H) 5 1.008 5.040
Bromine (Br) 1 79.904 79.904
Chlorine (CI) 1 35.453 35.453
Nitrogen (N) 1 14.007 14.007

Total Molecular
Weight

206.470
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Experimental Determination of Molecular Weight

While the theoretical molecular weight is calculated from the molecular formula, its
experimental verification is crucial. The primary technique for the precise determination of
molecular weight is Mass Spectrometry.

Mass Spectrometry Protocol

Objective: To experimentally confirm the molecular weight of 4-Bromo-2-chloro-6-
methylpyridine.

Methodology:

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized. Common
ionization techniques for a molecule of this nature include Electrospray lonization (ESI) or
Atmospheric Pressure Chemical lonization (APCI).

e Mass Analysis: The ionized molecules (and their fragments) are separated based on their
mass-to-charge ratio (m/z) by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

o Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Interpretation: The molecular ion peak ([M+H]* or [M]*) in the spectrum is identified to
determine the experimental molecular weight. The isotopic pattern, particularly for bromine
and chlorine, is analyzed to confirm the elemental composition.

Logical Relationship of Molecular Components

The following diagram illustrates the hierarchical contribution of each element to the final
calculated molecular weight of 4-Bromo-2-chloro-6-methylpyridine.
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Elemental Components
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Click to download full resolution via product page

Caption: Elemental composition leading to the molecular formula and calculated molecular
weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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